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Compound of Interest

Compound Name: 1-Bromo-4-iodobenzene-13C6

Cat. No.: B1144398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling protocols for 1-

Bromo-4-iodobenzene-¹³C₆. While specific safety data for the ¹³C-labeled isotopologue is not

extensively available, the toxicological and chemical properties are considered to be essentially

identical to its non-labeled counterpart, 1-Bromo-4-iodobenzene. This document synthesizes

available data to ensure the safe use of this compound in research and development settings.

Chemical and Physical Properties
1-Bromo-4-iodobenzene-¹³C₆ is a stable, isotopically labeled compound used primarily as a

tracer or an internal standard in quantitative analysis by NMR, GC-MS, or LC-MS.[1] Its

physical and chemical characteristics are crucial for understanding its behavior and for

implementing appropriate handling procedures.
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Property Value Source

Molecular Formula ¹³C₆H₄BrI [1]

Molecular Weight ~284.83 g/mol [1]

Appearance
Light brown to beige crystalline

powder/solid
[2][3]

Melting Point 89-91 °C [4][5]

Boiling Point 120-122 °C at 14 mmHg [6][5]

Solubility Insoluble in water [6][7]

Stability
Stable under normal

conditions; light sensitive

Hazard Identification and Classification
Based on the data for 1-Bromo-4-iodobenzene, the ¹³C₆ isotopologue is classified as a

hazardous substance.

Hazard Classification GHS Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity — (single

exposure)
Category 3 (Respiratory system)

GHS Pictogram:

alt text

Signal Word:Warning[3][5][8][9]

Hazard Statements:

H315: Causes skin irritation.[2][3][5][10]
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H319: Causes serious eye irritation.[2][5][10]

H335: May cause respiratory irritation.[2]

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling 1-Bromo-4-iodobenzene-¹³C₆.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[8]

Hand Protection: Wear suitable chemical-resistant gloves.[11]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator or equivalent if dust is

generated. A dust mask type N95 (US) is recommended.[5]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[8]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[3][8]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[3][8]

Storage
Store in a dry, cool, and well-ventilated place.[3][8]

Keep the container tightly closed.[3][8]

Protect from direct sunlight and light exposure.[3][8]

Store below +30°C.[6][7]

Incompatible Materials: Strong oxidizing agents.[3][8]
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Experimental Workflow for Safe Handling
The following diagram outlines the standard workflow for safely handling 1-Bromo-4-

iodobenzene-¹³C₆ in a laboratory setting.
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Safe Handling Workflow for 1-Bromo-4-iodobenzene-¹³C₆

Preparation
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Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
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Weigh Compound
in Ventilated Enclosure

Proceed to Handling

Perform Experiment
in Fume Hood

Monitor for Spills
or Exposure

Decontaminate Work Surfaces

Experiment Complete

Dispose of Waste in
Designated Hazardous Waste Container

Remove PPE and
Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 1-Bromo-4-iodobenzene-¹³C₆.
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First Aid Measures
In the event of exposure, follow these first aid protocols immediately.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[3][8]

Skin Contact

Immediately wash the skin with plenty of soap

and water while removing all contaminated

clothing and shoes. Get medical attention if

irritation develops or persists.[3][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get medical attention.[3][8]

Ingestion
Clean mouth with water. Do not induce vomiting.

Seek immediate medical attention.[3][8]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[8]

Environmental Precautions: Do not let the product enter drains.[8]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal. Avoid generating dust.[8]

Disposal Considerations
Dispose of this material and its container at a hazardous or special waste collection point.[3]
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Waste is classified as hazardous. Dispose of in accordance with local, state, and federal

regulations.[3]

Toxicological Information
While specific toxicological studies on 1-Bromo-4-iodobenzene-¹³C₆ are not available, the data

for the non-labeled compound indicates the following:

Acute Toxicity: The toxicological properties have not been fully investigated.[8][11]

Carcinogenicity: This compound has not been listed as a carcinogen by NTP, IARC, ACGIH,

or CA Prop 65.[11]

Hazardous Decomposition Products: Under combustion, it may produce carbon monoxide,

carbon dioxide, hydrogen bromide, and hydrogen iodide.[11]

This guide is intended to provide comprehensive safety and handling information for 1-Bromo-

4-iodobenzene-¹³C₆ based on the best available data for the parent compound. Always consult

the most recent Safety Data Sheet (SDS) from your supplier and adhere to all institutional and

regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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